![molecular formula C18H15N3O3S B2641265 N-(2-cyanophenyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide CAS No. 898419-55-1](/img/structure/B2641265.png)
N-(2-cyanophenyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(2-cyanophenyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide” is a complex organic molecule. It contains a quinoline moiety, which is a bicyclic compound that consists of a benzene ring fused to a pyridine ring . It also contains a sulfonamide group, which is a functional group consisting of a sulfur atom, two oxygen atoms, and a nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the quinoline and sulfonamide moieties, as well as the cyanophenyl group. The quinoline ring system is planar, while the sulfonamide group can adopt different conformations depending on the surrounding chemical environment .Chemical Reactions Analysis
Quinolines are known to undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions . Sulfonamides, on the other hand, are generally stable but can participate in certain reactions under specific conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. Quinolines are generally aromatic and relatively stable, while sulfonamides can exhibit varying degrees of acidity and basicity .Scientific Research Applications
Synthesis Methods N-(2-cyanophenyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide is involved in the synthesis of complex heterocyclic compounds, which are of interest in various scientific research fields. Kiruthika, Nandakumar, and Perumal (2014) have developed an efficient methodology for synthesizing tri- and tetracyclic heterocycles, such as pyrrolo-/indolo[1,2-a]quinolines. This method is significant as it allows the formation of these complex compounds in a one-pot fashion, highlighting the compound's role in streamlining synthetic processes (Kiruthika, Nandakumar, & Perumal, 2014).
Biological Activities Sulfonamides, a class to which our compound belongs, are known for their broad pharmacological activities, including antibacterial, anti-carbonic anhydrase, and anti-neuropathic pain activities. Ghomashi et al. (2022) highlight the significance of sulfonamides, particularly in the context of two-component hybrids, which have shown considerable promise in various biological applications. The versatility of the R and R' moieties attached to the sulfonamide group lends these compounds a wide range of biological activities, making them a crucial area of study in medicinal chemistry (Ghomashi, Ghomashi, Aghaei, & Massah, 2022).
Chemical Reactivity and Complex Formation Kilpin, Henderson, and Nicholson (2008) explored the cycloauration reactions of pyridyl sulfonamides, revealing the compound's ability to form metallacyclic complexes. This study not only sheds light on the chemical reactivity of such sulfonamides but also opens up possibilities for their use in creating complex structures, which could have implications in materials science and catalysis (Kilpin, Henderson, & Nicholson, 2008).
Anticancer Potential The compound's derivatives have been investigated for their potential anticancer properties. For instance, compounds synthesized with a sulfonamide moiety have been evaluated for their anticancer activity against breast cancer cell lines, showing significant cytotoxic activities. Ghorab, Ragab, and Hamed (2009) indicate that the mechanism of anticancer activity may involve inhibition of carbonic anhydrase isozymes, underlining the compound's potential in developing new anticancer therapies (Ghorab, Ragab, & Hamed, 2009).
Future Directions
properties
IUPAC Name |
N-(2-cyanophenyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O3S/c19-11-14-3-1-2-4-16(14)20-25(23,24)15-9-12-5-6-17(22)21-8-7-13(10-15)18(12)21/h1-4,9-10,20H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZHYLWFDCKCOPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N2CCC3=CC(=CC1=C32)S(=O)(=O)NC4=CC=CC=C4C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.